10.1039/C3GC40730F | Aerobic oxidation of primary aliphatic alcohols over bismuth oxide supported platinum catalysts in water†

Aerobic oxidation of primary aliphatic alcohols over bismuth oxide supported platinum catalysts in water†

Green Chemistry Pub Date: 2013-05-17 DOI: 10.1039/C3GC40730F

Abstract

Catalytic oxidation of non-activated aliphatic alcohols with molecular oxygen is rather challenging, especially in an aqueous medium in the absence of an additional base. Bismuth is usually used as a promoter of platinum-based catalysts. In this work, bismuth oxide was explored as a support, and Pt⁰ nanoparticles supported on bismuth oxide (Pt/Bi₂O₃) exhibited high activity for aerobic oxidation of n-butanol using water as a solvent in the absence of an additional base under optimized conditions. Besides n-butanol, liquid primary aliphatic alcohols with low solubility in water could also be smoothly oxidized into the corresponding carbonyl compounds with molecular oxygen. Pt/Bi₂O₃ reduced by H₂ at about 200 °C showed the highest activity for aerobic oxidation of n-butanol. At this temperature, platinum oxide was reduced to Pt⁰ and bismuth oxide could be reduced partially which might change the surface property of bismuth oxide.

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Aerobic oxidation of primary aliphatic alcohols over bismuth oxide supported platinum catalysts in water†

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Journal Name：Green Chemistry

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